Cas no 886762-12-5 (1,1,3,3,3-Pentafluoropropyl Methyl Ether)

• Product Name: 1,1,3,3,3-Pentafluoropropyl Methyl Ether
• CAS No: 886762-12-5
• MF: C₄H₅F₅O
• MW: 164.073919057846
• MDL: MFCD04038869
• CID: 1928623
• Update Time: 2025-10-22

1,1,3,3,3-Pentafluoropropyl Methyl Ether Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3-pentafluoro-3-methoxypropane
• 1,1,3,3,3-Pentafluoropropyl Methyl Ether

• MDL： MFCD04038869
• Inchi： 1S/C4H5F5O/c1-10-4(8,9)2-3(5,6)7/h2H2,1H3
• InChI Key： VVYLFAAYPQDDKF-UHFFFAOYSA-N
• SMILES： FC(CC(F)(F)F)(OC)F

Additional information on 1,1,3,3,3-Pentafluoropropyl Methyl Ether

1,1,3,3,3-Pentafluoropropyl Methyl Ether (CAS No. 886762-12-5): A Comprehensive Overview

The compound 1,1,3,3,3-pentafluoropropyl methyl ether (CAS No. 886762-12-5) is a highly fluorinated organic compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of fluoroalkyl ethers, which are known for their unique chemical and physical properties. The structure of this compound consists of a methyl group attached to an ether oxygen, which is further connected to a pentafluoropropyl group. The presence of multiple fluorine atoms in the molecule imparts distinctive characteristics such as high thermal stability, low surface tension, and excellent dielectric properties.

Recent studies have highlighted the potential of 1,1,3,3,3-pentafluoropropyl methyl ether in advanced materials science and electronics. Its ability to act as a precursor for the synthesis of perfluoroalkyl groups has made it valuable in the development of high-performance polymers and coatings. For instance, researchers have explored its use in creating fluoropolymer films with enhanced resistance to harsh environmental conditions. These films exhibit superior durability and chemical inertness, making them ideal for applications in aerospace and automotive industries.

In addition to its role in materials science, 1,1,3,3,3-pentafluoropropyl methyl ether has been investigated for its potential in drug delivery systems. The fluorinated nature of the molecule allows for controlled drug release mechanisms due to its lipophilic properties. Studies have demonstrated that this compound can serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This opens up new avenues for the development of targeted therapeutic agents with improved efficacy.

The synthesis of 1,1,3,3,3-pentafluoropropyl methyl ether typically involves nucleophilic substitution reactions or alkylation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These innovations are crucial for scaling up production to meet the growing demand across various industries.

From an environmental perspective, the stability and persistence of 1,1,3,pentafluoropropyl methyl ether in natural systems have raised concerns regarding its ecological impact. However, preliminary studies suggest that it undergoes slow degradation under specific environmental conditions. Researchers are actively exploring biodegradation pathways and mitigation strategies to minimize its environmental footprint while maximizing its industrial applications.

In conclusion,1,pentafluoropropyl methyl ether (CAS No. 886762-12-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science